Cas no 55830-92-7 (Naphthalene, 1-ethyl-4-fluoro-)
55830-92-7 structure
Product Name:Naphthalene, 1-ethyl-4-fluoro-
CAS No:55830-92-7
MF:C12H11F
MW:174.214146852493
CID:1601488
PubChem ID:54574069
Update Time:2025-04-21
Naphthalene, 1-ethyl-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1-ethyl-4-fluoro-
- 1-ethyl-4-fluoronaphthalene
- SCHEMBL8429673
- 55830-92-7
- DTXSID00712297
-
- Inchi： 1S/C12H11F/c1-2-9-7-8-12(13)11-6-4-3-5-10(9)11/h3-8H,2H2,1H3
- InChI Key： ZZIGQZHPBZTABT-UHFFFAOYSA-N
- SMILES： FC1C=CC(CC)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 174.08453
- Monoisotopic Mass: 174.084478513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 1-ethyl-4-fluoro- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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